Cas no 2098070-20-1 (2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2098070-20-1
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 5045821
• Update Time: 2025-10-29

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide
• 2-(3-pyridin-3-ylpyrazol-1-yl)ethanimidamide
• 2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C10H11N5/c11-10(12)7-15-5-3-9(14-15)8-2-1-4-13-6-8/h1-6H,7H2,(H3,11,12)
• InChI Key： SZTGDBVDFFQCNB-UHFFFAOYSA-N
• SMILES： N1(C=CC(C2C=NC=CC=2)=N1)CC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 0
• Topological Polar Surface Area: 80.6

Additional information on 2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide: A Comprehensive Overview

2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2098070-20-1) is a highly specialized chemical compound with significant potential in various scientific and industrial applications. This compound, often referred to as Pyridin-pyrazole-acetimidamide, belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring fused with a pyrazole moiety, further linked to an acetimidamide group, making it a versatile molecule for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Pyridin-pyrazole-acetimidamide, allowing researchers to explore its properties in depth. The compound's structure facilitates strong hydrogen bonding and π-interactions, which are critical for its application in drug design and material science. Its ability to form stable complexes with metal ions has been a focal point of recent studies, particularly in the context of catalytic applications.

The synthesis of Pyridin-pyrazole-acetimidamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that the compound meets the highest standards for both academic and industrial use. The use of transition metal catalysts, such as palladium or copper complexes, has been particularly effective in streamlining the synthesis process.

In terms of applications, Pyridin-pyrazole-acetimidamide has shown promise in several fields. In medicinal chemistry, its ability to modulate enzyme activity makes it a valuable lead compound for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in cellular signaling pathways.

Additionally, the compound has found utility in material science, particularly in the development of advanced materials for electronics and energy storage. Its unique electronic properties make it a candidate for use in organic semiconductors and battery technologies. Researchers have explored its role as an additive in lithium-ion batteries, where it enhances ion transport and improves overall performance.

The environmental impact of Pyridin-pyrazole-acetimidamide is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. Preliminary findings suggest that the compound exhibits low toxicity under standard conditions, making it suitable for applications where environmental safety is a priority.

Looking ahead, the continued exploration of Pyridin-pyrazole-acetimidamide will undoubtedly yield new insights into its potential uses. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that benefit multiple sectors.